Cas no 953168-62-2 (2-chloro-6-fluoro-N-(2-fluoro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide)

• Product Name: 2-chloro-6-fluoro-N-(2-fluoro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide
• CAS No: 953168-62-2
• MF: C₂₀H₁₃ClF₂N₄O₂
• MW: 414.792629957199
• CID: 6032984
• PubChem ID: 16886176
• Update Time: 2025-05-20

2-chloro-6-fluoro-N-(2-fluoro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-fluoro-N-(2-fluoro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide
• 2-chloro-6-fluoro-N-[2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]benzamide
• 953168-62-2
• VU0629028-1
• AKOS024489266
• 2-chloro-6-fluoro-N-(2-fluoro-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide
• F5014-0517
• 2-chloro-6-fluoro-N-(2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzamide

• Inchi： 1S/C20H13ClF2N4O2/c1-29-18-8-7-17-24-16(10-27(17)26-18)11-5-6-13(22)15(9-11)25-20(28)19-12(21)3-2-4-14(19)23/h2-10H,1H3,(H,25,28)
• InChI Key： YUSPMRLNMGLYJR-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C2=CN3C(=N2)C=CC(OC)=N3)=CC=C1F)(=O)C1=C(F)C=CC=C1Cl

Computed Properties

• Exact Mass: 414.0695097g/mol
• Monoisotopic Mass: 414.0695097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 68.5Ų

Additional information on 2-chloro-6-fluoro-N-(2-fluoro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide

Comprehensive Overview of 2-chloro-6-fluoro-N-(2-fluoro-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide (CAS No. 953168-62-2)

The compound 2-chloro-6-fluoro-N-(2-fluoro-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide (CAS No. 953168-62-2) is a highly specialized chemical entity with significant potential in pharmaceutical research and development. Its complex structure, featuring a benzamide core linked to a methoxyimidazo[1,2-b]pyridazine moiety, makes it a subject of interest for drug discovery targeting various therapeutic areas. Researchers are particularly intrigued by its potential applications in oncology and inflammatory diseases, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in kinase-targeted drug development. The structural features of 953168-62-2, including its fluoro-substituted aromatic rings and heterocyclic system, suggest possible interactions with key biological targets. This has led to increased searches for "imidazo[1,2-b]pyridazine derivatives in drug discovery" and "fluorinated benzamide applications" across scientific databases and AI-powered research tools.

The compound's physicochemical properties have become a focal point for computational chemists and medicinal chemists alike. With logP and polar surface area calculations indicating favorable drug-likeness characteristics, 953168-62-2 represents an attractive scaffold for further optimization. This aligns with growing industry interest in "lead compound optimization strategies" and "ADMET prediction for novel molecules" - topics frequently searched by professionals in pharmaceutical R&D.

Synthetic approaches to 2-chloro-6-fluoro-N-(2-fluoro-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide have gained attention in organic chemistry circles. The construction of its imidazo[1,2-b]pyridazine ring system presents interesting challenges that resonate with current discussions about "green chemistry in heterocycle synthesis" and "catalytic methods for complex molecule assembly". These search trends reflect the scientific community's dual focus on efficiency and sustainability in chemical synthesis.

From a pharmacological perspective, preliminary studies suggest that derivatives of 953168-62-2 may exhibit interesting structure-activity relationships (SAR). This has sparked numerous queries about "SAR studies of fluorinated heterocycles" and "bioisosteric replacement strategies" in medicinal chemistry forums. The compound's potential as a protein-protein interaction modulator also connects with emerging research directions in drug discovery.

The analytical characterization of 2-chloro-6-fluoro-N-(2-fluoro-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide presents unique opportunities for advanced spectroscopic techniques. Recent search data shows growing interest in "NMR analysis of complex heterocycles" and "LC-MS methods for novel pharmaceuticals", indicating the compound's relevance to modern analytical challenges. Its distinct mass fragmentation pattern and proton coupling constants make it an interesting case study for analytical chemists.

In the context of intellectual property, 953168-62-2 and its structural analogs have appeared in several patent applications, particularly in areas related to kinase inhibition and signal transduction modulation. This has led to increased searches for "patent landscape of imidazopyridazine compounds" and "freedom-to-operate analysis for new chemical entities", reflecting the business aspects of pharmaceutical innovation.

As the pharmaceutical industry continues to explore targeted therapies and personalized medicine approaches, compounds like 2-chloro-6-fluoro-N-(2-fluoro-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide gain additional significance. The growing number of searches for "next-generation small molecule drugs" and "emerging scaffolds in medicinal chemistry" underscores the importance of such innovative chemical structures in contemporary drug discovery efforts.

Future research directions for 953168-62-2 may include detailed pharmacokinetic studies, formulation development, and investigation of potential combination therapies. These areas correspond to current hot topics in pharmaceutical sciences, as evidenced by search trends for "novel drug delivery systems for complex molecules" and "synergistic drug combinations in targeted therapy". The compound's unique structural features position it as a valuable candidate for such advanced investigations.